Cas no 2164276-93-9 (4-(5-bromo-1,3-thiazol-2-yl)butanal)

4-(5-Bromo-1,3-thiazol-2-yl)butanal is a brominated thiazole derivative featuring a reactive aldehyde functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both the 5-bromo substituent and the thiazole ring enhances its utility in cross-coupling reactions, such as Suzuki or Heck reactions, enabling further structural diversification. The aldehyde group allows for facile derivatization via condensation or nucleophilic addition, making it valuable for constructing complex molecular architectures. Its well-defined reactivity and stability under standard conditions make it a reliable choice for research and industrial applications in medicinal and materials chemistry.

4-(5-bromo-1,3-thiazol-2-yl)butanal structure

2164276-93-9 structure

Product Name:4-(5-bromo-1,3-thiazol-2-yl)butanal

CAS No:2164276-93-9

MF:C₇H₈BrNOS

MW:234.113519668579

CID:5895555

PubChem ID:165778837

Update Time:2025-05-04

4-(5-bromo-1,3-thiazol-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

- 4-(5-bromo-1,3-thiazol-2-yl)butanal
- EN300-1921793
- 2164276-93-9
- Inchi： 1S/C7H8BrNOS/c8-6-5-9-7(11-6)3-1-2-4-10/h4-5H,1-3H2
- InChI Key： AZOQAEVTSSPSPL-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CCCC=O)S1

Computed Properties

Exact Mass: 232.95100g/mol
Monoisotopic Mass: 232.95100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 58.2Å²

4-(5-bromo-1,3-thiazol-2-yl)butanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1921793-0.05g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	0.05g	$1368.0	2023-09-17
Enamine	EN300-1921793-0.1g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	0.1g	$1433.0	2023-09-17
Enamine	EN300-1921793-0.25g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	0.25g	$1498.0	2023-09-17
Enamine	EN300-1921793-0.5g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	0.5g	$1563.0	2023-09-17
Enamine	EN300-1921793-1.0g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	1g	$1629.0	2023-05-31
Enamine	EN300-1921793-2.5g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	2.5g	$3191.0	2023-09-17
Enamine	EN300-1921793-5.0g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	5g	$4722.0	2023-05-31
Enamine	EN300-1921793-10.0g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	10g	$7004.0	2023-05-31
Enamine	EN300-1921793-1g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	1g	$1629.0	2023-09-17
Enamine	EN300-1921793-5g	4-(5-bromo-1,3-thiazol-2-yl)butanal	2164276-93-9	5g	$4722.0	2023-09-17

4-(5-bromo-1,3-thiazol-2-yl)butanal Related Literature

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Additional information on 4-(5-bromo-1,3-thiazol-2-yl)butanal

Comprehensive Overview of 4-(5-bromo-1,3-thiazol-2-yl)butanal (CAS No. 2164276-93-9): Properties, Applications, and Innovations

4-(5-bromo-1,3-thiazol-2-yl)butanal (CAS No. 2164276-93-9) is a specialized organic compound featuring a bromothiazole moiety linked to a butanal chain. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research. The bromine substitution at the 5-position of the thiazole ring enhances its reactivity, making it a versatile building block for synthesizing heterocyclic derivatives. Researchers and industries are increasingly exploring its potential due to its role in drug discovery and material science.

The compound's molecular formula, C₇H₈BrNOS, reflects its heterocyclic nature, combining sulfur and nitrogen atoms within the aromatic ring. Its aldehyde functional group (-CHO) offers a reactive site for further modifications, such as condensation or reduction reactions. This adaptability aligns with current trends in green chemistry, where efficient synthetic routes are prioritized to minimize waste. As sustainability gains traction, 4-(5-bromo-1,3-thiazol-2-yl)butanal is being studied for its compatibility with eco-friendly catalysts and solvent-free reactions.

In pharmaceutical applications, bromothiazole derivatives are pivotal in designing kinase inhibitors and antimicrobial agents. The compound's CAS No. 2164276-93-9 is frequently cited in patents related to anticancer and antiviral drug candidates. Recent studies highlight its utility in fragment-based drug design (FBDD), a hotspot in AI-driven drug discovery. Computational models predict its binding affinity to target proteins, accelerating hit identification—a topic widely searched in bioinformatics forums.

Beyond medicine, 4-(5-bromo-1,3-thiazol-2-yl)butanal finds niche applications in material science. Its incorporation into polymers enhances thermal stability, a sought-after property in electronic materials. With the rise of flexible electronics, researchers are testing its derivatives as conductive additives. This aligns with Google Trends data showing growing interest in "organic semiconductors" and "smart materials."

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure purity—a critical factor for industries complying with Good Manufacturing Practices (GMP). FAQs on platforms like ResearchGate often inquire about its synthetic protocols and scalability, reflecting user demand for practical synthesis guidelines.

Regulatory-wise, CAS No. 2164276-93-9 is not classified under restricted categories, facilitating global trade. However, proper MSDS documentation is recommended for safe handling. Environmental impact assessments are ongoing, particularly regarding its biodegradability—a concern echoed in ESG (Environmental, Social, Governance) discussions.

In summary, 4-(5-bromo-1,3-thiazol-2-yl)butanal exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from drug development to advanced materials—resonate with contemporary scientific inquiries. As AI and automation reshape R&D, this compound's role in high-throughput screening and combinatorial chemistry is poised to expand, answering the market's call for faster, smarter solutions.